Cas no 68559-60-4 (4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one)

• Product Name: 4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one
• CAS No: 68559-60-4
• MF: C₇H₇NOS
• MW: 153.201580286026
• MDL: MFCD22372780
• CID: 836143
• PubChem ID: 20346858
• Update Time: 2025-06-08

4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 6.7-dihydrothieno[3.2.c]pyridin-4(5H)-one
• Ticlopidine Related Compound A (20 mg) (4-oxo-4,5,6,7-tetrahydrothieno-[3,2-c]pyridine)
• 4-Oxo-4,5,6,7-tetrahydrothieno-[3,2-c]pyridine
• 6,7-dihydro-5H-thieno[3,2-c]pyridin-4-one
• 6,7-dihydrothieno[3,2-c]pyridine-4(5H)-one
• TICLOPIDINE IMPURITY B
• Ticlopidine hydrochloride related compound A
• UNII-J3532AWK7T
• 4-Oxo-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• 4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one
• SFNZVNVCJWVPDM-UHFFFAOYSA-N
• Q27281111
• SB17523
• TICLOPIDINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• 4-Oxo-4,5,6,7-tetrahydrothieno-(3,2-C)pyridine
• 6,7-Dihydrothieno[3,2-c]pyridin-4(5H)-one
• Ticlopidine hydrochloride impurity B [EP]
• SCHEMBL4303248
• AS-44114
• 68559-60-4
• J3532AWK7T
• Thieno(3,2-C)pyridin-4(5H)-one, 6,7-dihydro-
• EN300-205477
• 6,7-Dihydrothieno[3,2-c]-pyridin-4(5H)-one
• 4-Oxo-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine
• Z1486036948
• CS-0132514
• MFCD22372780
• AKOS023410661
• 5H,6H,7H-THIENO[3,2-C]PYRIDIN-4-ONE
• Ticlodipine EP Impurity B/ Ticlodipine Related Compound A (ClopidogrelAmide Impurity)
• DB-333298

• MDL： MFCD22372780
• Inchi： 1S/C7H7NOS/c9-7-5-2-4-10-6(5)1-3-8-7/h2,4H,1,3H2,(H,8,9)
• InChI Key： SFNZVNVCJWVPDM-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NCCC1=2)=O

Computed Properties

• Exact Mass: 153.02500
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 60.83000
• LogP: 1.04440

4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4H,5H,6H,7H-thieno[3,2-c]pyridin-4-one

Thieno[3,2-c]pyridin-4-one (CAS No: 68559-60-4)

The compound thieno[3,2-c]pyridin-4-one (CAS No: 68559-60-4) is a heterocyclic aromatic compound with a unique structure that combines a pyridine ring fused to a thiophene ring. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The thieno[3,2-c]pyridin-4-one system is particularly interesting because of its ability to participate in various chemical reactions and its role as a building block in the synthesis of more complex molecules.

Recent studies have highlighted the importance of thieno[3,2-c]pyridin-4-one in drug discovery. Researchers have explored its potential as a scaffold for developing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of thieno[3,2-c]pyridin-4-one exhibit significant inhibitory activity against certain kinases involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, thieno[3,2-c]pyridin-4-one has also been investigated for its electronic properties. The compound's conjugated system allows for efficient electron delocalization, making it a promising candidate for use in organic electronics. A 2022 research article in *Advanced Materials* reported that thin films of thieno[3,2-c]pyridin-4-one derivatives exhibit excellent charge transport properties, which could be leveraged in the development of flexible electronic devices such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The synthesis of thieno[3,2-c]pyridin-4-one typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the cyclization of appropriately substituted precursors under thermal or catalytic conditions. For example, a 2021 study in *Organic Letters* described a microwave-assisted synthesis route that significantly reduced reaction times while maintaining product quality. This method has since been adopted by several research groups due to its efficiency and scalability.

Another area where thieno[3,2-c]pyridin-4-one has shown promise is in materials science. Its ability to form self-assembled monolayers (SAMs) has led to its use in surface functionalization applications. A 2023 paper in *Langmuir* demonstrated that SAMs formed from thieno[3,2-c]pyridin-4-one derivatives exhibit superior stability and biocompatibility, making them ideal candidates for biomedical applications such as biosensors and drug delivery systems.

Despite its numerous advantages, the commercial production of thieno[3,2-c]pyridin-4-one remains challenging due to the high cost of raw materials and the complexity of the synthesis process. However, ongoing research is focused on developing more cost-effective and environmentally friendly synthesis routes. For instance, researchers are exploring the use of enzymatic catalysis and continuous-flow reactors to streamline the production process.

In conclusion, thieno[3,2-c]pyridin-4-one (CAS No: 68559-60-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, materials science, and organic electronics. As research continues to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.